Cas no 89230-02-4 (Bicyclo[2.2.2]oct-5-ene-2-carbonitrile, 2-(hydroxymethyl)-1-methoxy-)

• Product Name: Bicyclo[2.2.2]oct-5-ene-2-carbonitrile, 2-(hydroxymethyl)-1-methoxy-
• CAS No: 89230-02-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 607556
• PubChem ID: 71322928
• Update Time: 2025-04-19

Bicyclo[2.2.2]oct-5-ene-2-carbonitrile, 2-(hydroxymethyl)-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]oct-5-ene-2-carbonitrile, 2-(hydroxymethyl)-1-methoxy-
• 5-(hydroxymethyl)-4-methoxybicyclo[2.2.2]oct-2-ene-5-carbonitrile
• 89230-02-4
• 2-(Hydroxymethyl)-1-methoxybicyclo[2.2.2]oct-5-ene-2-carbonitrile
• DTXSID60752553

• Inchi： 1S/C11H15NO2/c1-14-11-4-2-9(3-5-11)6-10(11,7-12)8-13/h2,4,9,13H,3,5-6,8H2,1H3
• InChI Key： BOBLWBMTJYPCGB-UHFFFAOYSA-N
• SMILES： O(C)C12C=CC(CC1)CC2(C#N)CO

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.2Ų